Cas no 534-41-8 (D-Gluconic acid, 4-O-b-D-glucopyranosyl-)

• Product Name: D-Gluconic acid, 4-O-b-D-glucopyranosyl-
• CAS No: 534-41-8
• MF: C₁₂H₂₂O₁₂
• MW: 358.295885562897
• CID: 370058
• Update Time: 2025-04-19

D-Gluconic acid, 4-O-b-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

• D-Gluconic acid, 4-O-b-D-glucopyranosyl-
• cellobionic acid

• Inchi： 1S/C12H22O12/c13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12/h3-10,12-20H,1-2H2,(H,21,22)
• InChI Key： JYTUSYBCFIZPBE-UHFFFAOYSA-N
• SMILES： OCC(C(C(C(C(=O)O)O)O)OC1C(O)C(O)C(O)C(CO)O1)O

Computed Properties

• Exact Mass: 358.111126
• Monoisotopic Mass: 358.111126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 218

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 864.7±65.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides